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Compound of Interest

Compound Name: 3-(Bromomethyl)benzaldehyde

Cat. No.: B1337732 Get Quote

An In-depth Technical Guide to the Safety of 3-(Bromomethyl)benzaldehyde

For researchers, scientists, and drug development professionals, a thorough understanding of

the safety profile of chemical reagents is paramount. This guide provides a detailed overview of

the safety information for 3-(Bromomethyl)benzaldehyde (CAS No: 82072-23-9), drawing

from available Safety Data Sheets (SDS).

Chemical Identification
Property Value

Chemical Name 3-(Bromomethyl)benzaldehyde

Synonyms m-Bromomethylbenzaldehyde

CAS Number 82072-23-9

Molecular Formula C₈H₇BrO

Molecular Weight 199.04 g/mol [1][2][3]

Physical Form Solid[4]

Purity >97%[4][5]

Hazard Identification
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3-(Bromomethyl)benzaldehyde is classified as a hazardous substance. The Globally

Harmonized System (GHS) classifications indicate its primary dangers.

GHS Hazard Classification[1]

Hazard Class Category Signal Word Hazard Statement

Acute Toxicity, Oral 4 Danger[4][5][6]
H302: Harmful if

swallowed[1][5][6][7]

Acute Toxicity,

Inhalation
4 Danger[4][5][6]

H332: Harmful if

inhaled[1][5][6]

Skin

Corrosion/Irritation
1B Danger[4][5][6]

H314: Causes severe

skin burns and eye

damage[1][5][6]

Serious Eye

Damage/Eye Irritation
1 Danger[4][5][6]

H318: Causes serious

eye damage[1]

Acute toxicity, Dermal 4 Danger[4][5][6]
H312: Harmful in

contact with skin[1]

Specific target organ

toxicity, single

exposure

3 Danger[4][5][6]

H335: May cause

respiratory irritation[1]

[7]

Pictograms: GHS05 (Corrosion), GHS07 (Exclamation Mark)[4]

Hazard Statements Summary:

H302: Harmful if swallowed[1][5][6][7]

H314: Causes severe skin burns and eye damage[1][5][6]

H332: Harmful if inhaled[1][5][6]

H312: Harmful in contact with skin[1]

H335: May cause respiratory irritation[1][7]
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Physical and Chemical Properties
Quantitative data regarding the physical and chemical properties of 3-
(Bromomethyl)benzaldehyde are summarized below.

Property Value Source

Melting Point 49-51 °C [2]

Boiling Point 269.7 °C at 760 mmHg [2]

Appearance Solid [4]

Note: Detailed experimental protocols for the determination of these physical properties are not

provided in the reviewed Safety Data Sheets.

Toxicological Information
While GHS classifications indicate toxicity, specific quantitative data such as LD50 or LC50

values for 3-(Bromomethyl)benzaldehyde are not consistently provided across safety data

sheets. The classifications are based on toxicological assessments, but the detailed

experimental reports are not publicly available in these documents.

For the similar compound 3-Bromobenzaldehyde (CAS 3132-99-8), the following data has

been reported:

Oral LD50 (Rat): 1126 mg/kg[8][9]

Oral LD50 (Mouse): 1850 mg/kg[8]

Dermal LD50 (Rabbit): >5 g/kg[8]

It is crucial to note that this data is for a related but structurally different compound and should

be used with caution for assessing the toxicity of 3-(Bromomethyl)benzaldehyde.

Fire and Explosion Hazard Data
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Property Value

Extinguishing Media
Use dry chemical, carbon dioxide, or alcohol-

resistant foam.[6]

Hazardous Combustion Products
Carbon monoxide (CO), Carbon dioxide (CO2),

Hydrogen halides.[5]

Special Firefighting Procedures
Wear a self-contained breathing apparatus for

firefighting if necessary.[6]

Note: A specific flash point for 3-(Bromomethyl)benzaldehyde is not listed in the reviewed

documents. For the related compound 3-Bromobenzaldehyde, a flash point of 96°C (204.8°F)

has been reported.[8][10]

Safe Handling and Emergency Procedures Workflow
The following diagram illustrates the logical workflow for the safe handling of 3-
(Bromomethyl)benzaldehyde, from initial hazard assessment to emergency response.
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Hazard Assessment

Personal Protective Equipment (PPE)

Handling & Storage
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Eyes: Rinse with water for 15 min.
Seek immediate medical attention.
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Caption: Workflow for safe handling and emergency response for 3-
(Bromomethyl)benzaldehyde.

Experimental Protocols
The Safety Data Sheets reviewed for 3-(Bromomethyl)benzaldehyde summarize the results

of toxicological and physical hazard assessments but do not provide detailed experimental

methodologies. For instance, the GHS classifications (e.g., Acute Toxicity Category 4) are

derived from experimental data, but the specific protocols, such as the species tested, dosage,

and observation periods, are not included in the standard SDS.[5][6][7] Researchers requiring

this level of detail would need to consult more specialized toxicological databases or

commission specific studies.

First-Aid Measures
Immediate medical attention is required in case of exposure.

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration and consult a doctor immediately.[5][6]

In Case of Skin Contact: Take off contaminated clothing immediately. Wash off with soap and

plenty of water for at least 15 minutes. Immediate medical attention is required.[5][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediate

medical attention is required.[5][6]

If Swallowed: Do NOT induce vomiting. Rinse mouth. Call a physician or poison control

center immediately.[5][6]

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Wear chemical impermeable

gloves. Ensure adequate ventilation. Evacuate personnel to safe areas. Avoid dust formation

and contact with skin and eyes.[5][6]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[6]

Methods for Cleaning Up: Collect and arrange for disposal. Keep the chemical in suitable,

closed containers for disposal. Use spark-proof tools and explosion-proof equipment.[6]

Storage and Disposal
Storage: Store the container tightly closed in a dry, cool, and well-ventilated place. Store in a

corrosives area.[5][6] It should be stored apart from incompatible materials such as strong

oxidizing agents, strong bases, and strong reducing agents.[7]

Disposal: Disposal of contents/container should be in accordance with applicable local,

regional, and national laws and regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3-(Bromomethyl)benzaldehyde safety data sheet (SDS)
information]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1337732#3-bromomethyl-benzaldehyde-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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